{1-[(methylsulfanyl)methyl]cyclopropyl}methanol

• CAS No.: 2228793-40-4
• Molecular Formula: C6H12OS
• Molecular Weight: 132.2

Description

{1-[(methylsulfanyl)methyl]cyclopropyl}methanol is a highly researched compound that has shown significant potential in various fields of research and industry. This compound is characterized by its unique structure, which includes a cyclopropyl ring attached to a methanol group through a methylsulfanyl linkage. The compound’s molecular weight is 132.2 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {1-[(methylsulfanyl)methyl]cyclopropyl}methanol typically involves the reaction of cyclopropylmethanol with methylthiomethyl chloride in the presence of a base such as sodium hydride. The reaction is carried out under anhydrous conditions to prevent the hydrolysis of the reactants and products. The reaction mixture is usually stirred at room temperature for several hours until the reaction is complete.

Industrial Production Methods

On an industrial scale, the production of this compound may involve the use of continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to maximize the conversion of reactants to the desired product while minimizing the formation of by-products. The use of catalysts and advanced purification techniques such as distillation and chromatography can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

{1-[(methylsulfanyl)methyl]cyclopropyl}methanol undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form the corresponding sulfoxide or sulfone derivatives.

Reduction: Reduction of the compound can be achieved using reagents like lithium aluminum hydride or sodium borohydride, leading to the formation of the corresponding alcohol or thiol derivatives.

Substitution: Substitution reactions can occur at the methylsulfanyl group, where nucleophiles such as halides or amines can replace the sulfur atom, leading to the formation of various substituted cyclopropylmethanol derivatives.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, alcohols, thiols, and various substituted cyclopropylmethanol derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

{1-[(methylsulfanyl)methyl]cyclopropyl}methanol has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: It is used in the study of enzyme mechanisms and as a probe to investigate the interactions between enzymes and substrates.

Medicine: The compound has potential therapeutic applications, particularly in the development of drugs targeting specific enzymes or receptors.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of various industrial products.

Mechanism of Action

The mechanism of action of {1-[(methylsulfanyl)methyl]cyclopropyl}methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator of these targets, depending on its specific structure and the nature of the target. The pathways involved in its mechanism of action include the modulation of enzyme activity, alteration of receptor binding, and changes in cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• {1-[(methylsulfanyl)methyl]cyclopropyl}ethanol
• {1-[(methylsulfanyl)methyl]cyclopropyl}amine
• {1-[(methylsulfanyl)methyl]cyclopropyl}acetate

Uniqueness

{1-[(methylsulfanyl)methyl]cyclopropyl}methanol is unique due to its specific structure, which includes a cyclopropyl ring and a methylsulfanyl linkage. This structure imparts distinct chemical and physical properties to the compound, making it particularly useful in various applications. Compared to similar compounds, this compound exhibits unique reactivity and selectivity in chemical reactions, as well as specific interactions with biological targets.